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Compound of Interest

Compound Name: Z-L-Thr(OBzl)-OH

Cat. No.: B13703020

Get Quote

Part 1: Executive Summary & Physicochemical
Profile[1]
Z-L-Thr(OBzl)-OH (N-α-Benzyloxycarbonyl-O-benzyl-L-threonine) is a fully protected amino

acid derivative widely utilized in solid-phase peptide synthesis (SPPS) and liquid-phase organic

synthesis. Its solubility profile is dominated by the presence of two significant hydrophobic

moieties: the benzyloxycarbonyl (Z or Cbz) group on the

-amine and the benzyl (Bzl) ether on the threonine side chain.

These aromatic protecting groups drastically reduce the polarity of the native threonine,

rendering the molecule insoluble in water but highly soluble in polar aprotic solvents and

moderately soluble in chlorinated hydrocarbons.

Key Physicochemical Identifiers
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Property Value Context

Appearance
White to off-white crystalline

powder
Visual inspection for purity.[1]

Melting Point 107–112 °C

Diagnostic for purity; lower

ranges indicate solvent

occlusion.

Polarity Low-to-Moderate
Dominated by lipophilic

aromatic rings.

pKa (approx) ~3.8 (Carboxylic Acid)
Relevant for basic extraction

workups.

Part 2: Solubility Landscape
The following matrix categorizes solvents based on their thermodynamic capacity to solvate Z-
L-Thr(OBzl)-OH. This data is synthesized from standard peptide synthesis protocols and

physicochemical principles of protected amino acids.

Solubility Matrix
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Solvent Class Specific Solvents Solubility Rating
Operational
Context

Polar Aprotic
DMF, NMP, DMSO,

DMAc
High (> 100 mg/mL)

Primary Choice. Used

for preparing stock

solutions for coupling

reactions (typically

0.2–0.5 M).

Chlorinated

DCM

(Dichloromethane),

Chloroform

High

Excellent for liquid-

phase synthesis and

extraction.

Esters Ethyl Acetate (EtOAc) Moderate to High

The "Gold Standard"

solvent for extraction

and the primary

solvent for

recrystallization.

Alcohols Methanol, Ethanol Moderate

Soluble, especially

upon warming. Often

used as a co-solvent.

Ethers THF, Dioxane Moderate

Good solubility, but

peroxides can

degrade sensitive

peptides.

Hydrocarbons
Hexanes, Heptane,

Petroleum Ether
Insoluble

Anti-Solvent. Used to

precipitate the

compound or induce

crystallization.

Aqueous
Water, Aqueous

Buffers
Insoluble

Used to wash away

impurities during

workup.

Simple Ethers Diethyl Ether, MTBE Low

Often used to wash

the solid filter cake to

remove organic

impurities.
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Mechanistic Insight: Why this profile?
The Z and Bzl groups shield the polar backbone of the amino acid.

Pi-Pi Interactions: The aromatic rings allow for stacking interactions, which requires solvents

capable of disrupting these forces (like DMF or DCM).

Hydrogen Bonding: While the carboxylic acid (-COOH) and carbamate (-NH-) can H-bond,

the bulkiness of the protecting groups prevents water from effectively solvating the molecule.

Hydrophobic Effect: The large non-polar surface area drives the molecule out of aqueous

phases and into organic layers (EtOAc/DCM) during extraction.

Part 3: Visualization of Solubility Logic
The following diagram illustrates the decision logic for solvent selection based on the

experimental goal (Synthesis vs. Purification).
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Figure 1: Solvent selection logic based on experimental intent. Green indicates high

solubility/reaction media; Yellow indicates purification media; Red indicates insolubility/wash

media.

Part 4: Experimental Protocols
Protocol A: Preparation of 0.5 M Stock Solution (For
SPPS)
Context: Standard concentration for automated peptide synthesizers.

Calculate Mass: For 10 mL of 0.5 M solution:

Weighing: Weigh ~1.72 g of Z-L-Thr(OBzl)-OH into a 15 mL polypropylene tube or glass

scintillation vial.

Solvent Addition: Add 8 mL of high-grade DMF (Dimethylformamide) or NMP (N-Methyl-2-

pyrrolidone).

Dissolution: Vortex for 30–60 seconds. The powder should dissolve rapidly at room

temperature.

Note: If the solution appears cloudy, sonicate for 1 minute. Persistent cloudiness suggests

moisture contamination in the solid or solvent.

Volume Adjustment: Adjust final volume to 10 mL with solvent.

Protocol B: Recrystallization (Purification)
Context: To remove impurities or hydrolyzed byproducts (e.g., benzyl alcohol).

System: Ethyl Acetate (Solvent) / Hexanes (Anti-Solvent)

Dissolution: Place crude Z-L-Thr(OBzl)-OH in an Erlenmeyer flask. Add the minimum

amount of hot Ethyl Acetate (approx. 50–60 °C) required to fully dissolve the solid.

Tip: Add solvent in 1 mL increments.
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Filtration (Optional): If insoluble particles remain (dust/salts), filter the hot solution through a

glass frit or cotton plug.

Nucleation: While keeping the solution warm, slowly add Hexanes (or Petroleum Ether)

dropwise.

Stop point: Stop adding hexane immediately when a faint, persistent turbidity (cloudiness)

appears.

Clearing: Add 1–2 drops of Ethyl Acetate to clear the solution back to transparency.

Crystallization: Allow the flask to cool to room temperature undisturbed. Then, place in a

refrigerator (4 °C) for 4–12 hours.

Collection: Filter the white crystals using a Buchner funnel. Wash with cold Hexane/EtOAc

(9:1 ratio). Dry under high vacuum.

Protocol C: Aqueous Workup (Extraction)
Context: Removing the compound from a reaction mixture (e.g., after Z-protection).

Dilution: Dilute the reaction mixture with Ethyl Acetate.

Acid Wash: Wash the organic layer with 1N HCl or 5% KHSO₄.

Reason: Ensures the carboxylic acid is protonated (-COOH) and remains in the organic

layer, while removing any unreacted amines or basic impurities.

Brine Wash: Wash with saturated NaCl (Brine) to remove trapped water.

Drying: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

Evaporation: Concentrate on a rotary evaporator (

) to yield the solid product.

Part 5: Troubleshooting & Stability
Common Issues
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Oiling Out: During recrystallization, if the product forms a separate oil layer instead of

crystals:

Cause: The solution is too concentrated or cooled too quickly.

Fix: Re-heat to dissolve the oil, add slightly more Ethyl Acetate, and cool much more

slowly (wrap flask in a towel).

Gelation: High concentrations in DCM can sometimes form gels.

Fix: Add a small amount of DMF or Methanol to break the gel structure.

Storage
Condition: Store at +2°C to +8°C.

Desiccation: Keep under inert gas (Argon/Nitrogen) if possible, as moisture can induce slow

hydrolysis of the benzyl ester over long periods (months/years).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b13703020?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13703020?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Z-O-BENZYL-L-THREONINE | 69863-36-1 | INDOFINE Chemical Company
[indofinechemical.com]

To cite this document: BenchChem. [Technical Guide: Solubility Profile & Handling of Z-L-
Thr(OBzl)-OH]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13703020/docs#technical-guide-solubility-profile-
handling-of-z-l-thr-obzl-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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